Cas no 79811-36-2 (Benzothiazole, 5-bromo-2-(3-bromophenyl)-)

• Product Name: Benzothiazole, 5-bromo-2-(3-bromophenyl)-
• CAS No: 79811-36-2
• MF: C₁₃H₇Br₂NS
• MW: 369.074380159378
• CID: 531927
• PubChem ID: 71402652
• Update Time: 2025-04-19

Benzothiazole, 5-bromo-2-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 5-bromo-2-(3-bromophenyl)-
• 5-bromo-2-(3-bromophenyl)-1,3-benzothiazole
• DTXSID20823612
• 2-(3-bromophenyl)-5-bromobenzothiazole
• 79811-36-2

• Inchi： 1S/C13H7Br2NS/c14-9-3-1-2-8(6-9)13-16-11-7-10(15)4-5-12(11)17-13/h1-7H
• InChI Key： WYGXTVCNGLSIKI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(C1C=CC=C(C=1)Br)S2

Computed Properties

• Exact Mass: 368.86455g/mol
• Monoisotopic Mass: 366.86660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 41.1Ų